Cas no 2003544-42-9 ((3-methoxy-4,5-dimethyloxolan-3-yl)methanamine)

• Product Name: (3-methoxy-4,5-dimethyloxolan-3-yl)methanamine
• CAS No: 2003544-42-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6036193
• PubChem ID: 165874216
• Update Time: 2025-10-28

(3-methoxy-4,5-dimethyloxolan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-4,5-dimethyloxolan-3-yl)methanamine
• 2003544-42-9
• EN300-1293988

• Inchi： 1S/C8H17NO2/c1-6-7(2)11-5-8(6,4-9)10-3/h6-7H,4-5,9H2,1-3H3
• InChI Key： PURPHVKLXXEIAD-UHFFFAOYSA-N
• SMILES： O1CC(CN)(C(C)C1C)OC

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on (3-methoxy-4,5-dimethyloxolan-3-yl)methanamine

Chemical Compound CAS No 2003544-42-9: (3-methoxy-4,5-dimethyloxolan-3-yl)methanamine

The compound with CAS No 2003544-42-9, commonly referred to as (3-methoxy-4,5-dimethyloxolan-3-yl)methanamine, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its oxolane ring structure, which is a five-membered cyclic ether, and the presence of a methanamine group attached to it. The methoxy and dimethyl substituents further enhance its chemical properties, making it a versatile compound with potential applications in various industries.

Recent studies have highlighted the importance of oxolane derivatives in drug design and development. The methanamine group in this compound is known to exhibit bioactivity, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The dimethyl substituents on the oxolane ring contribute to its stability and solubility, which are critical factors in drug delivery systems.

The synthesis of (3-methoxy-4,5-dimethyloxolan-3-yl)methanamine involves a multi-step process that typically begins with the preparation of the oxolane ring. This is followed by the introduction of the methoxy and dimethyl groups through nucleophilic substitution or alkylation reactions. The final step involves the attachment of the methanamine group, which is achieved through amine alkylation or reductive amination. The optimization of these steps has been a focus of recent research to improve yield and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 115°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The presence of the methoxy group also imparts some degree of polarity to the molecule, which influences its interactions with other compounds.

One of the most exciting developments involving this compound is its use in polymer chemistry. Researchers have successfully incorporated it into polymeric materials to enhance their mechanical properties. The oxolane ring provides flexibility, while the methanamine group introduces functional groups that can participate in cross-linking reactions. This has led to the development of novel materials with improved tensile strength and thermal stability.

Another area where this compound has shown promise is in catalysis. The dimethyl substituents on the oxolane ring create steric hindrance, which can be exploited to design selective catalysts for organic transformations. Recent studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, particularly in asymmetric synthesis.

In conclusion, (3-methoxy-4,5-dimethyloxolan-3-yl)methanamine (CAS No 2003544-42-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.